Cas no 544686-14-8 (4-Chlorobenzene-d4-sulfonamide)
4-Chlorobenzene-d4-sulfonamide is a deuterated analog of 4-chlorobenzenesulfonamide, where four hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. Its high isotopic purity and chemical stability make it valuable as an internal standard or tracer in quantitative studies, particularly in pharmaceutical and environmental research. The deuteration minimizes interference from protonated impurities, improving analytical accuracy. The compound retains the reactivity of its non-deuterated counterpart, enabling its use in synthetic applications where isotopic labeling is required for mechanistic or kinetic investigations.
544686-14-8 structure
Product Name:4-Chlorobenzene-d4-sulfonamide
CAS No:544686-14-8
MF:C6H6ClNO2S
MW:191.635339260101
CID:826126
Update Time:2026-04-29
4-Chlorobenzene-d4-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 4-Chlorobenzene-d4-sulfonamide
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Computed Properties
- Exact Mass: 195.00600
Experimental Properties
- Melting Point: 137-140°C
- PSA: 68.54000
- LogP: 2.76850
4-Chlorobenzene-d4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C364512-25mg |
4-Chlorobenzene-d4-sulfonamide |
544686-14-8 | 25mg |
$ 161.00 | 2023-09-08 | ||
| TRC | C364512-250mg |
4-Chlorobenzene-d4-sulfonamide |
544686-14-8 | 250mg |
$ 1206.00 | 2023-09-08 |
4-Chlorobenzene-d4-sulfonamide Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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